Cas no 1593-10-8 (Pentanedioic acid,2-benzoyl-, 1,5-diethyl ester)

• Product Name: Pentanedioic acid,2-benzoyl-, 1,5-diethyl ester
• CAS No: 1593-10-8
• MF: C₁₆H₂₀O₅
• MW: 292.327005386353
• CID: 201145
• PubChem ID: 264333
• Update Time: 2025-04-19

Pentanedioic acid,2-benzoyl-, 1,5-diethyl ester Chemical and Physical Properties

Names and Identifiers

• Pentanedioic acid,2-benzoyl-, 1,5-diethyl ester
• diethyl 2-benzoylpentanedioate
• 2-benzoyl-glutaric acid diethyl ester
• 2-Benzoyl-glutarsaeure-diaethylester
• AC1L6BNQ
• AC1Q5ESA
• AG-E-08629
• AR-1I4434
• CTK4D0029
• NSC99391
• DTXSID30295043
• 1593-10-8
• NSC-99391

• Inchi： 1S/C16H20O5/c1-3-20-14(17)11-10-13(16(19)21-4-2)15(18)12-8-6-5-7-9-12/h5-9,13H,3-4,10-11H2,1-2H3
• InChI Key： VMSXKUSWFVMKML-UHFFFAOYSA-N
• SMILES： O(CC)C(C(C(C1C=CC=CC=1)=O)CCC(=O)OCC)=O

Computed Properties

• Exact Mass: 292.1311
• Monoisotopic Mass: 292.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 10
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.122
• Boiling Point: 394.3°Cat760mmHg
• Flash Point: 171.8°C
• Refractive Index: 1.502
• PSA: 69.67
• LogP: 2.39190